molecular formula C43H54BrOP B14589230 [18-(Benzyloxy)octadec-13-yn-1-yl](triphenyl)phosphanium bromide CAS No. 61133-64-0

[18-(Benzyloxy)octadec-13-yn-1-yl](triphenyl)phosphanium bromide

Cat. No.: B14589230
CAS No.: 61133-64-0
M. Wt: 697.8 g/mol
InChI Key: OZMPNTSOMXRCKU-UHFFFAOYSA-M
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Description

18-(Benzyloxy)octadec-13-yn-1-ylphosphanium bromide: is a complex organic compound with a unique structure that includes a long aliphatic chain, a benzyloxy group, and a triphenylphosphanium moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 18-(Benzyloxy)octadec-13-yn-1-ylphosphanium bromide typically involves multiple steps. One common method includes the alkylation of triphenylphosphine with an appropriate alkyne precursor, followed by the introduction of the benzyloxy group. The reaction conditions often require the use of strong bases and solvents such as tetrahydrofuran or dimethylformamide to facilitate the reactions.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as column chromatography and recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions:

    Oxidation: The compound can undergo oxidation reactions, particularly at the benzyloxy group, leading to the formation of benzaldehyde derivatives.

    Reduction: Reduction reactions can target the alkyne group, converting it into an alkene or alkane.

    Substitution: Nucleophilic substitution reactions can occur at the triphenylphosphanium moiety, where the bromide ion can be replaced

Properties

CAS No.

61133-64-0

Molecular Formula

C43H54BrOP

Molecular Weight

697.8 g/mol

IUPAC Name

triphenyl(18-phenylmethoxyoctadec-13-ynyl)phosphanium;bromide

InChI

InChI=1S/C43H54OP.BrH/c1(3-5-7-9-11-13-27-37-44-39-40-29-19-15-20-30-40)2-4-6-8-10-12-14-28-38-45(41-31-21-16-22-32-41,42-33-23-17-24-34-42)43-35-25-18-26-36-43;/h15-26,29-36H,1-6,8,10-14,27-28,37-39H2;1H/q+1;/p-1

InChI Key

OZMPNTSOMXRCKU-UHFFFAOYSA-M

Canonical SMILES

C1=CC=C(C=C1)COCCCCC#CCCCCCCCCCCCC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-]

Origin of Product

United States

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